Cas no 2229178-09-8 (1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2229178-09-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6381789
• PubChem ID: 163244791
• Update Time: 2025-10-08

1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol
• 2229178-09-8
• EN300-1765776

• Inchi： 1S/C13H21NO/c1-13(2,3)11-7-5-6-10(8-11)12(15)9-14-4/h5-8,12,14-15H,9H2,1-4H3
• InChI Key： KRKJZGQEIUEBLO-UHFFFAOYSA-N
• SMILES： OC(CNC)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol (CAS No. 2229178-09-8)

1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol (CAS No. 2229178-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of amino alcohols, which are known for their versatility in drug design and synthesis. The presence of both a tert-butyl group and a methylamino moiety in its structure makes it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol has increased, particularly in the context of central nervous system (CNS) drug development. Researchers are exploring its potential as a precursor for neurotransmitter modulators, given its structural resemblance to compounds that interact with adrenergic and dopaminergic receptors. This aligns with the growing interest in neurodegenerative disease treatments, a hot topic in both academic and industrial settings. The compound's chiral center also opens avenues for stereoselective synthesis, a critical aspect of modern pharmaceutical manufacturing.

The synthesis of CAS No. 2229178-09-8 typically involves multi-step organic reactions, including Grignard reactions and reductive amination, which are well-documented in the literature. Its tert-butyl group enhances lipophilicity, a property highly sought after in drug candidates targeting membrane-bound receptors. This characteristic has led to its inclusion in studies focusing on blood-brain barrier penetration, a key challenge in CNS drug delivery. Additionally, the compound's methylamino functionality allows for further derivatization, making it a versatile building block in medicinal chemistry.

From an industrial perspective, 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, researchers are investigating eco-friendly routes to produce this compound. Topics like catalytic efficiency and atom economy are frequently associated with its synthesis, reflecting broader trends in chemical manufacturing. These aspects are particularly relevant to professionals searching for cost-effective synthetic routes or scalable production methods.

Analytical characterization of CAS No. 2229178-09-8 relies heavily on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for its application in high-value research. The compound's spectral data and physicochemical properties are often compared to those of structurally similar molecules, providing insights into structure-activity relationships (SAR). This is particularly useful for researchers working on drug discovery projects or structure-based design.

In summary, 1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-ol (CAS No. 2229178-09-8) represents a promising compound with diverse applications in pharmaceutical research. Its structural features, synthetic accessibility, and potential biological relevance make it a subject of ongoing investigation. As the scientific community continues to explore novel therapeutic agents and sustainable chemistry, this compound is likely to remain a focal point in both academic and industrial research.